Cas no 656810-16-1 (Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-)

• Product Name: Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-
• CAS No: 656810-16-1
• MF: C₁₉H₁₉Cl₃O₄
• MW: 417.710763216019
• CID: 397649
• PubChem ID: 71375505
• Update Time: 2025-04-19

Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]-
• 4-[3-[3-(2,4,5-trichlorophenoxy)propoxy]propoxy]benzaldehyde
• 656810-16-1
• 4-{3-[3-(2,4,5-TRICHLOROPHENOXY)PROPOXY]PROPOXY}BENZALDEHYDE
• DTXSID30798241

• Inchi： 1S/C19H19Cl3O4/c20-16-11-18(22)19(12-17(16)21)26-10-2-8-24-7-1-9-25-15-5-3-14(13-23)4-6-15/h3-6,11-13H,1-2,7-10H2
• InChI Key： FCGNAAGDFOJBGK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OCCCOCCCOC1C=CC(C=O)=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 416.03507
• Monoisotopic Mass: 416.034892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76